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Abstract

Cashmeran, with the chemical name 1,2,3,5,6,7-hexahydro-1,1,2,3,3-pentamethyl-4H-inden-4-
one and CAS number 33704-61-9, is a widely used synthetic fragrance ingredient prized for its
complex woody-musky scent.[1] As with any chemical with high production volumes and
widespread use in consumer products, a thorough environmental risk assessment is crucial to
understand its potential impact on ecosystems. This technical guide provides a comprehensive
overview of the environmental fate and ecotoxicity of Cashmeran, presenting key data from
standardized studies, detailed experimental methodologies, and visual representations of
assessment workflows. The available data indicate that Cashmeran is persistent in the
environment but has a low potential for bioaccumulation and low acute toxicity to aquatic
organisms.[2][3]

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physicochemical properties.
Cashmeran is a white to off-white solid at room temperature with a low melting point.[1][4] It is
characterized by low water solubility and a moderate octanol-water partition coefficient,
suggesting a tendency to partition to organic matter in the environment.[1]

Table 1: Physicochemical Properties of Cashmeran
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Property Value Reference
1,2,3,5,6,7-hexahydro-

Chemical Name 1,1,2,3,3-pentamethyl-4H- [1]
inden-4-one

CAS Number 33704-61-9 [1]

Molecular Formula C14H220 [1][5]

Molecular Weight 206.32 g/mol [4115]
White to off-white solid or

Appearance ) [1114]
crystalline powder

Melting Point 27 °C [11[31[5]

Boiling Point ~285 °C at 760 mmHg [1][5]

Water Solubility 49.1 mg/L at 20°C [1]

log Kow (Octanol-Water

N o 4.2 at 20°C [1]I2]

Partition Coefficient)

Vapor Pressure 1 Pa (~0.0075 mmHg) at 25°C [1]

Density ~0.96 g/cm?3 at 20°C [1][5]

Environmental Fate and Behavior

The environmental fate of Cashmeran has been assessed through standardized tests for

biodegradation and bioaccumulation.

Persistence and Biodegradation

Cashmeran is not readily biodegradable. In a 28-day OECD 301C (Modified MITI Test), 0%
biodegradation was observed, with 99% of the substance remaining.[1][2] This classifies

Cashmeran as persistent in the environment.[2] However, it undergoes rapid photodegradation

in the atmosphere with a calculated half-life of 1.2 hours due to reactions with hydroxyl

radicals.[1][2]
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Bioaccumulation

Despite its moderate lipophilicity (log Kow of 4.2), Cashmeran has a low potential to

bioaccumulate in aquatic organisms.[2][3] A bioconcentration factor (BCF) of 157 L/kg (lipid-

normalized) was determined in carp (Cyprinus carpio) in a study following OECD Guideline

305.[1][2] This value is below the threshold for classification as bioaccumulative.[1]

Table 2: Environmental Fate Data for Cashmeran

Parameter Test Guideline  Result Conclusion Reference
Not readily
Ready ) )
) . OECD 301C 0% in 28 days biodegradable [1][2]
Biodegradability )
(Persistent)
) ) 157 L/kg (lipid- Low
Bioconcentration ) ) ) )
OECD 305 normalized) in bioaccumulation [11[2]
Factor (BCF) ) ] )
Cyprinus carpio potential
] Half-life of 1.2 Rapid
Atmospheric ] )
) Calculation hours (photo- atmospheric [1][2]
Degradation o )
oxidation) degradation
Soil Adsorption ] -
o ] Medium mobility
Coefficient (log Calculation 2.3 ] ] [1][2]
in soil
Koc)
Ecotoxicity

The ecotoxicity of Cashmeran has been evaluated for key aquatic trophic levels: fish,

invertebrates, and algae. The results consistently indicate low acute toxicity.

Table 3: Acute Ecotoxicity of Cashmeran
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Trophic Test Value

Species L Endpoint Reference
Level Guideline (mglL)
Oryzias
Fish latipes OECD 203 96-hour LC50 1.7 [1]
(Medaka)
Daphnia 48-hour
Invertebrates OECD 202 15 [1]
magna EC50

Pseudokirchn

eriella 72-hour

Algae _ OECD 201 10 [1]
subcapcapitat EC50
a

Chronic toxicity studies have also been conducted, with a Predicted No-Effect Concentration
(PNEC) for aquatic ecosystems established at 1.5 pg/L.[1]

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the
environmental risk assessment of Cashmeran.

OECD 301C: Ready Biodegradability — Modified MITI
Test (1)

This test evaluates the ready biodegradability of a chemical by measuring oxygen
consumption.

 Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with a mixed population of aerobic microorganisms and incubated in a closed respirometer.
The consumption of oxygen is measured over a 28-day period.[6][7]

o Methodology:

o Test Substance Preparation: The test substance is added to the mineral medium to
achieve a concentration that is sufficient to yield a theoretical oxygen demand (ThOD)
within the measurable range of the respirometer.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://catalog.labcorp.com/crop-chemical/oecd-202-daphnia-sp-acute-immobilisation-test
https://catalog.labcorp.com/crop-chemical/oecd-202-daphnia-sp-acute-immobilisation-test
https://catalog.labcorp.com/crop-chemical/oecd-202-daphnia-sp-acute-immobilisation-test
https://catalog.labcorp.com/crop-chemical/oecd-202-daphnia-sp-acute-immobilisation-test
https://www.benchchem.com/product/b120643?utm_src=pdf-body
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Inoculum: Activated sludge from a wastewater treatment plant treating predominantly
domestic sewage is used as the microbial inoculum.

o Test Setup: The test mixture, a control with inoculum only, and a reference substance
(e.g., sodium benzoate) are incubated in sealed vessels at a constant temperature (20 +
1°C) in the dark.

o Oxygen Consumption Measurement: The oxygen uptake is continuously monitored using
a respirometer.

o Data Analysis: The percentage of biodegradation is calculated as the ratio of the
measured oxygen consumption to the theoretical oxygen demand of the test substance,
corrected for the oxygen uptake of the blank control. A substance is considered readily
biodegradable if it reaches a 60% degradation level within a 10-day window during the 28-
day test period.[8]

OECD 305: Bioconcentration in Fish: Flow-Through Test

This guideline describes a procedure for determining the bioconcentration of a chemical in fish.

e Principle: The test consists of two phases: an uptake (exposure) phase and a depuration
(post-exposure) phase. During the uptake phase, fish are exposed to the test substance at a
constant concentration in a flow-through system. During the depuration phase, the fish are
transferred to a clean medium.[2][9]

o Methodology:

o Test Organism: A suitable fish species, such as the common carp (Cyprinus carpio), is
selected.

o Uptake Phase: Fish are exposed to at least two concentrations of the test substance for a
period of up to 28 days. Water and fish samples are taken at regular intervals to measure
the concentration of the test substance.[2][10]

o Depuration Phase: After the uptake phase, the remaining fish are transferred to a medium
free of the test substance for a depuration period. Fish are sampled at intervals to
measure the elimination of the substance.[9][10]
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o Analysis: The concentrations of the test substance in water and fish tissue are determined
using appropriate analytical methods. The bioconcentration factor (BCF) is calculated as
the ratio of the concentration of the test substance in the fish to its concentration in the
water at steady-state.

OECD 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of the test fish over
a 96-hour period.

e Principle: Fish are exposed to the test substance added to water at a range of
concentrations for 96 hours. Mortalities and any abnormal effects are recorded at 24, 48, 72,
and 96 hours.[3][11]

o Methodology:

o Test Organism: A recommended fish species, such as the Medaka (Oryzias latipes), is
used.

o Test Concentrations: At least five concentrations of the test substance, arranged in a
geometric series, are used. A control group is also maintained.[3]

o Exposure: At least seven fish are used per test concentration and control. The exposure
period is 96 hours.

o Observations: The number of dead fish in each vessel is recorded at 24, 48, 72, and 96
hours.

o Data Analysis: The cumulative mortality data is used to calculate the LC50 (Lethal
Concentration for 50% of the population) and its 95% confidence limits.[12]

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to Daphnia magna.

¢ Principle: Young daphnids are exposed to the test substance at a range of concentrations for
48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.[4][13]
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o Methodology:
o Test Organism:Daphnia magna neonates (<24 hours old) are used.

o Test Concentrations: At least five concentrations of the test substance are tested, along
with a control.[13][14]

o Exposure: At least 20 daphnids, divided into four replicates of five, are used for each
concentration and the control. The exposure duration is 48 hours.[13]

o Observations: Immobilisation, defined as the inability to swim within 15 seconds after
gentle agitation, is observed at 24 and 48 hours.[4][14]

o Data Analysis: The results are used to calculate the EC50 (Effect Concentration for 50% of
the population) for immobilization at 48 hours.[15]

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test

This test evaluates the effects of a substance on the growth of freshwater algae.

 Principle: Exponentially growing cultures of a selected algal species are exposed to various
concentrations of the test substance over a period of 72 hours. The inhibition of growth is
measured in relation to a control.[16][17]

» Methodology:

o Test Organism: A common green alga, such as Pseudokirchneriella subcapitata, is used.
[16]

o Test Concentrations: At least five concentrations of the test substance are tested with
three replicates per concentration.[16][17]

o Exposure: The algal cultures are incubated under standard conditions of light and
temperature for 72 hours.
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o Growth Measurement: Algal growth is determined by measuring the cell concentration at
least daily.

o Data Analysis: The average specific growth rate is calculated for each concentration, and
the data are used to determine the EC50 for growth inhibition.[18]

Visualizations
Environmental Risk Assessment Workflow

The following diagram illustrates the general workflow for the environmental risk assessment of
a chemical like Cashmeran.

Environmental Risk Assessment

Problem Formulation
(e.g., Assess risk of Cashmeran in aquatic environments)

Exposure Assessment
- Environmental release
- Partitioning (soil, water, air)
- Environmental concentrations

Effects Assessment
- Ecotoxicity testing (acute, chronic)
- PNEC derivation

Risk Characterization
- Compare exposure and effect levels
- Risk Quotient (RQ = PEC/PNEC)

Risk Management
(e.g., Usage restrictions, wastewater treatment)

Click to download full resolution via product page

Caption: General workflow for environmental risk assessment.

Experimental Workflow for Aquatic Ecotoxicity Testing
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This diagram outlines the typical experimental workflow for the key aquatic ecotoxicity tests.

Aquatic Ecotoxicity Testing Workflow

Test Preparation
- Culture test organisms

- Prepare test solutions
- Set up test vessels

Exposure Phase
- Introduce organisms to test solutions
- Maintain controlled conditions (temp, light)

Observation & Data Collection
- Record mortality, immobilization, or growth inhibition at specified intervals

Data Analysis
- Statistical calculation of LC50/EC50
- Determine NOEC/LOEC

Reporting
- Summarize methodology and results
- Conclude on toxicity

Click to download full resolution via product page

Caption: Experimental workflow for aquatic ecotoxicity tests.

Endocrine Disruption Potential

Concerns have been raised about the potential for some synthetic musks to act as endocrine-
disrupting chemicals (EDCs). A recent weight-of-the-evidence assessment evaluated the
endocrine disruption potential of Cashmeran.[19] This assessment considered data from in
silico models (QSAR), in vitro assays, and in vivo studies.[19] ToxCast assays for estrogen,
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androgen, thyroid, and steroidogenesis pathways were inactive at non-cytotoxic
concentrations.[19] While weak estrogenic activity was observed in one in vitro assay, there
was no evidence of adverse endocrine-related effects in vivo.[19] Based on the available data,
Cashmeran is not expected to cause endocrine effects.[19]

Conclusion

The environmental risk assessment of Cashmeran, based on a comprehensive set of
standardized studies, indicates that while the substance is persistent, it has a low potential for
bioaccumulation and low acute toxicity to aquatic organisms. The established Predicted No-
Effect Concentration provides a benchmark for assessing the risk in aquatic environments.
Continued monitoring of environmental concentrations is advisable due to its persistence and
widespread use. The available evidence suggests that Cashmeran is unlikely to be an
endocrine disruptor. This technical guide provides researchers and professionals with the core
data and methodologies necessary to understand and evaluate the environmental profile of
Cashmeran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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9. OECD 305 - Bioaccumulation in Fish: Aqueous and Dietary Exposure - Situ Biosciences
[situbiosciences.com]

e 10. catalog.labcorp.com [catalog.labcorp.com]

e 11. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
e 12. eurofins.com.au [eurofins.com.au]

e 13. oecd.org [oecd.org]

e 14. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

o 15. biotecnologiebt.it [biotecnologiebt.it]

e 16. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha
[aropha.com]

e 17. oecd.org [oecd.org]
e 18. eurofins.com.au [eurofins.com.au]

e 19. Cashmeran as a potential endocrine disrupting chemical: What does the weight-of-the-
evidence indicate? - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Environmental Risk
Assessment of Cashmeran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120643#environmental-risk-assessment-of-
cashmeran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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